3-(2-methoxyphenyl)-N-(2-methylphenyl)acrylamide

• IUPAC Name: (E)-3-(2-methoxyphenyl)-N-(2-methylphenyl)prop-2-enamide
• InChI: InChI=1S/C17H17NO2/c1-13-7-3-5-9-15(13)18-17(19)12-11-14-8-4-6-10-16(14)20-2/h3-12H,1-2H3,(H,18,19)/b12-11+
• InChI Key: MIZBJBJUSBCNBP-VAWYXSNFSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C=CC2=CC=CC=C2OC
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)/C=C/C2=CC=CC=C2OC
• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol

Description

3-(2-methoxyphenyl)-N-(2-methylphenyl)acrylamide, also known as MPAA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the acrylamide family, which is widely used in various fields such as polymer chemistry, biochemistry, and medicinal chemistry. MPAA has shown promising results in several studies as a potent inhibitor of enzymes and receptors, making it a valuable tool for investigating various biological processes. In

Scientific Research Applications

3-(2-methoxyphenyl)-N-(2-methylphenyl)acrylamide has shown potential applications in various scientific fields, including biochemistry, medicinal chemistry, and pharmacology. One of the most significant applications of 3-(2-methoxyphenyl)-N-(2-methylphenyl)acrylamide is its use as an enzyme inhibitor. 3-(2-methoxyphenyl)-N-(2-methylphenyl)acrylamide has been shown to inhibit a wide range of enzymes, including proteases, kinases, and phosphatases. This property makes it a valuable tool for investigating the role of these enzymes in various biological processes.

Mechanism of Action

The mechanism of action of 3-(2-methoxyphenyl)-N-(2-methylphenyl)acrylamide is not fully understood. However, it is believed that 3-(2-methoxyphenyl)-N-(2-methylphenyl)acrylamide binds to the active site of enzymes and prevents them from functioning properly. This leads to a decrease in enzyme activity and ultimately inhibits the biological process that the enzyme is involved in.
Biochemical and Physiological Effects:
3-(2-methoxyphenyl)-N-(2-methylphenyl)acrylamide has been shown to have several biochemical and physiological effects. Inhibition of enzymes by 3-(2-methoxyphenyl)-N-(2-methylphenyl)acrylamide can lead to a decrease in the production of various biological molecules, such as proteins and nucleic acids. This can have a significant impact on cellular processes and can be used to study the role of these molecules in various biological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2-methoxyphenyl)-N-(2-methylphenyl)acrylamide in lab experiments is its potency as an enzyme inhibitor. This property makes it a valuable tool for investigating the role of enzymes in various biological processes. However, one of the limitations of using 3-(2-methoxyphenyl)-N-(2-methylphenyl)acrylamide is its toxicity. 3-(2-methoxyphenyl)-N-(2-methylphenyl)acrylamide is known to be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 3-(2-methoxyphenyl)-N-(2-methylphenyl)acrylamide in scientific research. One potential application is its use as a drug candidate for the treatment of various diseases. 3-(2-methoxyphenyl)-N-(2-methylphenyl)acrylamide has been shown to have potent inhibitory activity against several enzymes and receptors that are involved in various disease processes. Another potential application is its use in the development of new diagnostic tools. 3-(2-methoxyphenyl)-N-(2-methylphenyl)acrylamide can be used to detect the activity of enzymes and receptors in biological samples, which can be useful in the diagnosis of various diseases. Finally, 3-(2-methoxyphenyl)-N-(2-methylphenyl)acrylamide can be used to study the structure and function of enzymes and receptors, which can provide valuable insights into their biological roles.
Conclusion:
In conclusion, 3-(2-methoxyphenyl)-N-(2-methylphenyl)acrylamide is a valuable tool for investigating various biological processes. Its potent inhibitory activity against enzymes and receptors makes it a valuable tool for studying the role of these molecules in various biological processes. However, its toxicity at high concentrations limits its use in certain experiments. Despite this limitation, there are several potential applications for 3-(2-methoxyphenyl)-N-(2-methylphenyl)acrylamide in scientific research, including drug development, diagnostic tools, and the study of enzyme and receptor structure and function.

Synthesis Methods

The synthesis of 3-(2-methoxyphenyl)-N-(2-methylphenyl)acrylamide is a complex process that involves several steps. The starting materials required for the synthesis are 2-methoxybenzaldehyde and 2-methylphenylamine. The reaction is carried out in the presence of acetic anhydride and a catalytic amount of sulfuric acid. The product obtained is then purified using column chromatography to obtain pure 3-(2-methoxyphenyl)-N-(2-methylphenyl)acrylamide. The yield of the reaction is typically around 50-60%.